![molecular formula C17H22N2O2S B267831 4-{2-[(2-Phenylpropyl)amino]ethyl}benzenesulfonamide](/img/structure/B267831.png)
4-{2-[(2-Phenylpropyl)amino]ethyl}benzenesulfonamide
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Overview
Description
4-{2-[(2-Phenylpropyl)amino]ethyl}benzenesulfonamide, also known as PPES, is a sulfonamide compound that has been widely studied for its potential applications in scientific research. This compound is of particular interest due to its ability to modulate the activity of certain enzymes and receptors, which makes it a valuable tool for studying various biochemical and physiological processes. In
Mechanism of Action
The mechanism of action of 4-{2-[(2-Phenylpropyl)amino]ethyl}benzenesulfonamide involves its ability to bind to specific targets, such as enzymes or receptors, and modulate their activity. This compound can act as a competitive or non-competitive inhibitor of enzymes, depending on the specific target and the concentration of the compound. This compound can also act as an agonist or antagonist of receptors, depending on the specific receptor and the concentration of the compound. The exact mechanism of action of this compound may vary depending on the specific target and the experimental conditions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound depend on the specific target and the concentration of the compound. In general, this compound can modulate various biochemical and physiological processes, such as acid-base balance, neurotransmitter signaling, and protein-protein interactions. For example, this compound can inhibit the activity of carbonic anhydrase, which can lead to changes in pH and bicarbonate levels in the body. This compound can also modulate the activity of serotonin receptors, which can affect mood, cognition, and perception.
Advantages and Limitations for Lab Experiments
4-{2-[(2-Phenylpropyl)amino]ethyl}benzenesulfonamide has several advantages as a tool for scientific research, including its high potency and selectivity for specific targets, its ability to modulate various biochemical and physiological processes, and its relatively low toxicity and side effects. However, this compound also has some limitations, such as its limited solubility in aqueous solutions, its potential for off-target effects, and its dependence on specific experimental conditions for optimal activity.
Future Directions
There are several future directions for the study of 4-{2-[(2-Phenylpropyl)amino]ethyl}benzenesulfonamide, including the development of new synthesis methods and purification techniques, the identification of new targets and applications for the compound, and the optimization of experimental conditions for specific targets and applications. Some potential future directions for the study of this compound include the development of this compound derivatives with improved solubility and selectivity, the identification of new targets for this compound in various biochemical and physiological processes, and the application of this compound in new areas of research, such as drug discovery and protein engineering.
Synthesis Methods
The synthesis of 4-{2-[(2-Phenylpropyl)amino]ethyl}benzenesulfonamide involves the reaction of 4-aminobenzenesulfonamide with 2-phenylpropylamine in the presence of a suitable catalyst. The resulting compound is then purified using various methods, such as recrystallization or column chromatography. The purity and yield of the final product can be improved by optimizing the reaction conditions and purification methods.
Scientific Research Applications
4-{2-[(2-Phenylpropyl)amino]ethyl}benzenesulfonamide has been used in a variety of scientific research applications, including studies on enzyme inhibition, receptor modulation, and protein-protein interactions. For example, this compound has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a key role in the regulation of acid-base balance in the body. This compound has also been used as a ligand for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. In addition, this compound has been used as a tool for studying protein-protein interactions, such as the interaction between the HIV-1 integrase protein and its binding partner.
properties
Molecular Formula |
C17H22N2O2S |
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Molecular Weight |
318.4 g/mol |
IUPAC Name |
4-[2-(2-phenylpropylamino)ethyl]benzenesulfonamide |
InChI |
InChI=1S/C17H22N2O2S/c1-14(16-5-3-2-4-6-16)13-19-12-11-15-7-9-17(10-8-15)22(18,20)21/h2-10,14,19H,11-13H2,1H3,(H2,18,20,21) |
InChI Key |
MYCLVDVMBSSGAM-UHFFFAOYSA-N |
SMILES |
CC(CNCCC1=CC=C(C=C1)S(=O)(=O)N)C2=CC=CC=C2 |
Canonical SMILES |
CC(CNCCC1=CC=C(C=C1)S(=O)(=O)N)C2=CC=CC=C2 |
Origin of Product |
United States |
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